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The name "Dodecyl 2-bromopropanoate” is derived from the International Union of Pure and
Applied Chemistry (IUPAC) system of nomenclature, which provides a logical and
unambiguous method for naming organic compounds.[1] The name can be dissected into three
key components, each revealing a specific part of the molecule's structure.

o The Ester Core: Esters are derivatives of carboxylic acids and are named in a manner
analogous to salts.[2][3] The name consists of two words. The first word designates the alkyl
group originating from the alcohol, and the second word identifies the acyl group from the
carboxylic acid, with the "-oic acid" suffix replaced by "-oate".[2][4]

e "Dodecyl": The Alcohol Moiety: The first part of the name, "dodecyl," specifies the alkyl group
attached to the ester's single-bonded oxygen. The prefix "dodec-" indicates a chain of twelve
carbon atoms, and the "-yl" suffix signifies that it is a substituent group derived from the
alkane dodecane.[5] This portion of the molecule originates from the alcohol, 1-dodecanol.

e "2-bromopropanoate": The Carboxylate Moiety: The second part, "propanoate,” identifies the
parent carboxylic acid derivative. "Propan-" indicates a three-carbon chain, and the "-oate"
suffix confirms the ester functional group. The term "2-bromo"” specifies a bromine atom is
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attached as a substituent. In accordance with [IUPAC rules, the carbon chain of the
carboxylic acid derivative is numbered starting with the carbonyl carbon as position 1.
Therefore, the bromine atom is located on the second carbon of the propanoate chain.
Halogens are treated as substituents and are indicated by prefixes such as "bromo-".[6][7]

The following diagram illustrates the systematic breakdown of the IUPAC name and its
correspondence to the molecular structure.
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Caption: Logical relationship between IUPAC name components and the molecular structure.

Physicochemical Properties

Understanding the physical and chemical properties of a compound is crucial for its application
in research and development. Dodecyl 2-bromopropanoate is a long-chain ester, and its
properties are influenced by both the long, nonpolar dodecyl chain and the polar ester and
bromo functionalities.[8][9]
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Property Value Source
IUPAC Name dodecyl 2-bromopropanoate [10]
Molecular Formula C15H29BrO2 [10]
Molecular Weight 321.29 g/mol [10]
Expected to be a liquid at room  Inferred from similar long-chain
Appearance
temperature esters[8]
. Insoluble in water; Soluble in Inferred from properties of
Solubility ]
organic solvents esters[11]
N ) High, due to large molecular Inferred from properties of
Boiling Point i
weight esters[11]

Synthesis Protocol: Esterification via Acyl Halide

The synthesis of esters can be achieved through various methods, with Fischer esterification
(reaction of a carboxylic acid and an alcohol with an acid catalyst) being a common approach.
[12] However, for higher yields and to avoid a reversible reaction, the use of a more reactive
carboxylic acid derivative, such as an acyl chloride, is often preferred.[13][14] The reaction of
an acyl chloride with an alcohol is vigorous and proceeds to completion, making it a reliable
method for ester synthesis.[13][14]

The synthesis of dodecyl 2-bromopropanoate can be efficiently carried out in a two-step
process:

e Conversion of 2-bromopropanoic acid to 2-bromopropanoy! chloride.
 Esterification of 1-dodecanol with the synthesized 2-bromopropanoyl chloride.

The following diagram outlines this synthetic workflow.
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Caption: Two-step synthetic workflow for Dodecyl 2-bromopropanoate.

Step 1: Synthesis of 2-Bromopropanoyl Chloride

Principle: Carboxylic acids are converted to acyl chlorides using reagents like thionyl chloride
(SOCI2) or oxalyl chloride.[14] Thionyl chloride is a convenient choice as the byproducts (SO:z
and HCI) are gaseous and easily removed.[15]

Protocol:

o To a round-bottom flask equipped with a reflux condenser and a gas outlet bubbler (to
neutralize HCI gas), add 2-bromopropanoic acid.

o Slowly add an excess (typically 1.5-2.0 equivalents) of thionyl chloride (SOCI2) to the flask at
room temperature.

o Gently heat the reaction mixture to reflux (approximately 70-80 °C) for 1-2 hours, or until the
evolution of gas ceases.

 Allow the mixture to cool to room temperature.

» Remove the excess thionyl chloride by distillation under reduced pressure.
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e The resulting crude 2-bromopropanoy! chloride can be purified by fractional distillation or
used directly in the next step.[16]

Step 2: Synthesis of Dodecyl 2-bromopropanoate

Principle: The highly electrophilic carbonyl carbon of the acyl chloride reacts readily with the
nucleophilic oxygen of the alcohol to form the ester.[17] A non-nucleophilic base, such as
pyridine or triethylamine, is typically added to neutralize the HCI byproduct, preventing potential
side reactions.[18]

Protocol:

e In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1-
dodecanol and a slight excess (1.1 equivalents) of a non-nucleophilic base (e.qg.,
triethylamine) in a suitable anhydrous solvent (e.g., dichloromethane or THF).[18]

e Cool the solution in an ice bath to 0 °C.

o Slowly add a solution of 2-bromopropanoyl chloride (1.0 equivalent) in the same anhydrous
solvent to the cooled alcohol solution with stirring.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours (monitor by TLC or GC-MS).

e Upon completion, quench the reaction by adding water.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic
solvent.

o Combine the organic layers, wash with dilute acid (e.g., 1M HCI), then with saturated sodium
bicarbonate solution, and finally with brine.

o Dry the organic layer over an anhydrous drying agent (e.g., MgSOa or Na=S0a), filter, and
concentrate the solvent under reduced pressure.

e The crude product can be purified by column chromatography on silica gel to yield pure
dodecyl 2-bromopropanoate.
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Relevance in Drug Development and Materials
Science

Functionalized long-chain esters like dodecyl 2-bromopropanoate are valuable intermediates

in several advanced applications.

Prodrug and Drug Delivery Systems: The long dodecyl chain imparts significant lipophilicity.
This property is exploited in drug delivery to enhance the transport of hydrophilic drugs
across biological membranes.[19] By conjugating a drug molecule to a lipid-like tail, its
pharmacokinetic profile can be improved, potentially leading to better absorption and
distribution.[19][20] The ester linkage can be designed to be cleaved by endogenous
esterase enzymes, releasing the active drug at the target site.

Polymer and Materials Science: The bromo-functional group serves as a reactive handle for
further chemical modifications. For instance, it can act as an initiator for Atom Transfer
Radical Polymerization (ATRP), a powerful technique for synthesizing well-defined polymers.
[21][22] This allows for the creation of block copolymers where a lipophilic block (derived
from this ester) is combined with other polymer segments to create amphiphilic materials for
applications such as surfactants, drug encapsulation, and surface modifiers.[23]

In conclusion, Dodecyl 2-bromopropanoate, while a specific chemical entity, represents a

class of molecules whose systematic nomenclature, synthesis, and functional properties are of

significant interest to researchers and scientists. A thorough understanding of these

fundamentals is essential for the rational design and development of new molecules in the

pharmaceutical and material sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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